Methyl 2-Chloro-5-fluoro-6-piperidin-1-ylnicotinate
Overview
Description
Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Nucleophilic Aromatic Substitution Reactions : A foundational aspect of fluorinated compound synthesis is the nucleophilic aromatic substitution reaction. This methodology is crucial for introducing fluorine or other substituents into aromatic compounds, enhancing their chemical properties and utility in various applications, including pharmaceuticals and agrochemicals (Pietra & Vitali, 1972).
Practical Synthesis of Fluorinated Intermediates : The synthesis of fluorinated intermediates, such as 2-Fluoro-4-bromobiphenyl, demonstrates the practical approaches to generating key building blocks for further chemical transformations. These methodologies are essential for constructing complex molecules, including potential derivatives of Methyl 2-Chloro-5-fluoro-6-piperidin-1-ylnicotinate (Qiu et al., 2009).
Fluorinated Pyrimidines in Personalized Medicine : The development and use of fluorinated pyrimidines, such as 5-Fluorouracil, in cancer treatment illustrate the importance of fluorine in drug design. This research underlines the significance of fluorinated compounds in enhancing drug efficacy and specificity, which could be applicable to derivatives of Methyl 2-Chloro-5-fluoro-6-piperidin-1-ylnicotinate in therapeutic contexts (Gmeiner, 2020).
Applications in Drug Development
Anticancer Compounds : The review of structural modifications in anticancer compounds to impart antimetastatic effects highlights the role of specific functional groups, including fluorine, in modulating the activity of these molecules. Such insights are critical for the design and optimization of new anticancer agents, possibly including Methyl 2-Chloro-5-fluoro-6-piperidin-1-ylnicotinate or its analogs (Liew et al., 2020).
Neuroprotective Properties of Flupirtine : While not directly related to Methyl 2-Chloro-5-fluoro-6-piperidin-1-ylnicotinate, the neuroprotective and behavioral properties of flupirtine, a non-opioid analgesic, underscore the potential neurological applications of fluorinated compounds. These properties might be of interest when considering the pharmacological potentials of Methyl 2-Chloro-5-fluoro-6-piperidin-1-ylnicotinate (Schuster et al., 1998).
properties
IUPAC Name |
methyl 2-chloro-5-fluoro-6-piperidin-1-ylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClFN2O2/c1-18-12(17)8-7-9(14)11(15-10(8)13)16-5-3-2-4-6-16/h7H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHGJUAYXQSCSSE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(N=C1Cl)N2CCCCC2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClFN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-Chloro-5-fluoro-6-piperidin-1-ylnicotinate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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